Cas no 1260649-35-1 (4-(piperidin-3-yl)pyridin-2-amine)

• Product Name: 4-(piperidin-3-yl)pyridin-2-amine
• CAS No: 1260649-35-1
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 4583232
• PubChem ID: 91647557
• Update Time: 2025-07-02

4-(piperidin-3-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(piperidin-3-yl)pyridine
• 4-(piperidin-3-yl)pyridin-2-amine dihydrochloride
• 4-(piperidin-3-yl)pyridin-2-amine
• 2-Pyridinamine, 4-(3-piperidinyl)-

• Inchi： 1S/C10H15N3/c11-10-6-8(3-5-13-10)9-2-1-4-12-7-9/h3,5-6,9,12H,1-2,4,7H2,(H2,11,13)
• InChI Key： UOSVRLZCAUNTDF-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC(C2CCCNC2)=C1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 341.4±42.0 °C at 760 mmHg
• Flash Point: 160.3±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(piperidin-3-yl)pyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-(piperidin-3-yl)pyridin-2-amine

Recent Advances in the Study of 4-(piperidin-3-yl)pyridin-2-amine (CAS: 1260649-35-1) in Chemical Biology and Pharmaceutical Research

The compound 4-(piperidin-3-yl)pyridin-2-amine (CAS: 1260649-35-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic amine, characterized by a piperidine-pyridine scaffold, has been identified as a promising scaffold for drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions. Recent studies have explored its synthetic accessibility, physicochemical properties, and biological activity, positioning it as a versatile building block for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 4-(piperidin-3-yl)pyridin-2-amine as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range. The study highlighted the importance of the piperidine-pyridine core in achieving optimal binding affinity and selectivity, suggesting its potential for treating B-cell malignancies and autoimmune diseases.

Further research has explored the compound's utility in central nervous system (CNS) drug discovery. A 2024 preprint on bioRxiv reported that 4-(piperidin-3-yl)pyridin-2-amine derivatives displayed high blood-brain barrier permeability in rodent models, making them attractive candidates for targeting neurological disorders. The study employed computational modeling to optimize the compound's logP and polar surface area, resulting in improved CNS penetration while maintaining target engagement.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to 4-(piperidin-3-yl)pyridin-2-amine. A 2023 paper in Organic Process Research & Development described a novel continuous flow synthesis method that improved yield from 42% to 78% while reducing hazardous waste generation. This methodological innovation addresses previous challenges in scaling up production of this important intermediate.

The safety profile of 4-(piperidin-3-yl)pyridin-2-amine has also been systematically evaluated. A comprehensive toxicology study published in Chemical Research in Toxicology (2024) examined the compound's metabolic stability and potential reactive metabolites. The results indicated favorable hepatic stability across multiple species, with no evidence of bioactivation to toxic intermediates, supporting its continued development as a pharmaceutical building block.

Looking forward, the unique structural features of 4-(piperidin-3-yl)pyridin-2-amine continue to inspire new research directions. Current investigations are exploring its application in PROTAC (proteolysis targeting chimera) design, where its balanced hydrophobicity and hydrogen bonding capacity may enable the development of novel targeted protein degraders. The compound's versatility and demonstrated biological activity across multiple target classes suggest it will remain an important focus of chemical biology research in the coming years.